The first page of this article is displayed as the abstract.

The first page of this article is displayed as the abstract.

Emerging 3D-printed ceramics, though showing unprecedented application potential, are typically vulnerable to fractures and unable to heal at room temperature. By contrast, their natural counterparts, human bones, exhibit extraordinary self-healing capability through the activation of stem cell osteoblasts that precipitate mineralized calluses to enable interfacial healing at body temperature. Inspired by bones, we here employ bacteria as artificial osteoblasts to enable healing of 3D-printed porous ceramics at room temperature. The healing behavior relies on bacteria-initiated precipitation of calcium carbonate crystals to bridge fracture interfaces of ceramics. We show that bacteria-loaded porous ceramics can heal fracture interfaces to restore 100% mechanical strength at room temperature, and the healed strength is not compromised by heating up to 500 C or by corrosion of alkalis and oxidants. The bacteria-assisted healing mechanism is revealed by systematic control experiments, and the healing strength is explained by cohesive fracture modeling. We further incorporate this method into 3D-printed ceramics and demonstrate on-demand healing of ceramic dental crowns, ceramic water membranes, and ceramic lattices, and autonomous healing of ceramic armor. As the first-generation healing mechanism of 3D-printed ceramics, this paradigm is expected to open promising avenues for revolutionizing the low-damage-tolerance nature of existing 3D-printed ceramics.

The first page of this article is displayed as the abstract.

The extensive research on carbon nanostructures and 2D nanomaterials will come to fruition once these materials steadily join everyday-life applications. Their chemical functionalization unlocks their potential as carriers of customized properties and counterparts to fabric fibers. The scope of the current review covers the chemical modification of carbon nanostructures and 2D nanomaterials for hybrid fabrics with enhanced qualities against critical operational and weather conditions, such as antibacterial, flame retardant, UV resistant, water repellent and high air and water vapor permeability activities.

This paper proposed a metamaterial design method that uses soft matter for constructing a unique soft acoustic boundary to effectively improve broadband sound absorption performance. Specifically, attaching a flexible polyvinyl chloride (PVC) gel layer with an elastic modulus as low as a few kilopascals and a thickness of a few millimeters to the inner wall of a cavity-type sound-absorbing metamaterial structure significantly improved the absorption performance of the composite structure in low-frequency broadband ranges. The sound absorption enhancement mechanism differed from those proposed in previous research. On the one hand, the soft PVC gel layer acted as a soft acoustic boundary, substantially reducing the sound speed and reflection and producing considerable elastic strain energy at the interface between two different media to improve the sound absorption performance. On the other hand, this PVC gel layer displayed extremely low stiffness and high damping, producing an abundance of plasmon-like resonance modes in low-frequency broadband ranges, achieving a resonance absorption effect. Since this sound absorption enhancement method did not require an increase in the external dimensions or a change in the structural parameters of the original absorber and achieved robust enhancement in a wide frequency band, it displayed potential application value in various engineering fields.

Bismuth vanadate is a promising photoanode material, but recent reports on undoped BiVO4 without sublayers and co-catalysts showed large variations in photocurrent generation. We addressed this issue by correlating photoelectrochemical performance with physical properties. We devised a novel anodic electrodeposition procedure with iodide added to the aqueous plating bath, which allowed us to prepare BiVO4 photoanodes with virtually identical thicknesses but different morphologies, and we could control surface Bi content. Morphologies were quantified from SEM images as distributions of crystallite areas and aspect-ratio-normalised diameters, and their statistical moments were derived. We could obtain clear photocurrent generation trends only from bivariate data analysis. Our experimental evidence suggests that a combination of low Bi/V ratio, small aspect-ratio-normalised diameters, and crystallites sizes that were small enough to provide efficient charge separation yet sufficiently large to prevent mass transport limitations led to highest photoelectrochemical performance.

The main result of our investigation is the prediction of a new family of multianion compounds – Ln2OF2−xClxH2 (Ln = Y, La, Gd) which due to anomalous elastic behaviour could present interest for the design and development of electromechanical devices. The composition Ln2OF2−xClxH2 utilizes a complex heteroatomic anion [OF2−xClxH2]6−; in a solid state, as it follows from the DFT calculations, the system crystallizes into a columnar-type layered structure of P3m1 or R3m trigonal symmetries in which the LnO(F,Cl)H and Ln(F,Cl)FH layers are uniformly stacked in an alternating order along the high-symmetry c axis. In the trigonal lattice without an inversion center, the resulting two-layer geometry puts groups of the anionic species together in a way that gives rise to a strong localization of valence charge density. We showed that being globally stable, such specific crystal architecture may lead to a high asymmetry of mechanical and electrical responses with respect to imposed loads. Moreover, small dynamic changes of the equilibrium charge and bonding configurations may cause rather enhanced structural sensitivity of the elastic responses at low pressures. Comparison of electromechanical characteristics showed that the predicted materials can serve as direct successors of the line of polyvinylidene fluoride (PVDF) piezopolymers.

RNA drugs hold real potential for tackling devastating diseases that are currently resistant to small molecule drugs or monoclonal antibodies. However, since these drugs are unstable in vivo and unable to pass through cellular membranes their clinical realization is limited by their successful delivery to target sites. Herein we report on the design of a combinatorial library of polyester lipomers based on the renewable monomer, ε-decalactone (ε-DL), via organocatalytic ring-opening polymerization for mRNA delivery. The ε-DL lipomers showed a surprisingly efficient ability to target the lungs upon intravenous administration. Interestingly, most of the lipomers achieved functional EGFP expression in the lungs, while minimally transfecting hepatocytes and splenic cells. This simple approach for the design of biodegradable materials has the potential for the clinical translation of genetic medicines for the treatment of lung diseases.

Herein, large-scale epitaxial (111) CoFe2O4 nanopillar arrays with an average nanopillar diameter of ∼40–60 nm and thicknesses of 26–700 nm have been obtained on flexible fluorophlogopite substrates by chemically etching the vertically aligned self-assembled CoFe2O4:MgO nanocomposite thin films. The chemical etching process has not affected the crystalline quality of the CoFe2O4 phase, but results in volume shrinkage through the removal of the surrounding MgO phase. Compared with the planar CoFe2O4 films, the nanopillar arrays show sharply declined coercivity and enhanced saturation magnetization. Even the thinnest nanoisland-shaped arrays (∼26 nm) retain a relatively high saturation magnetization (∼90 emu cc−1), nonzero coercivity (∼250 Oe), and remanence (∼30 emu cc−1), which are promising for the requirements of weak ferromagnetism in flexible devices. With an increase in the bending radius, a strong and monotonous increase in saturation/remanent magnetization has been found in the nanopillar arrays. This reveals that the bending-induced shape anisotropy as well as the intrinsic magnetocrystalline anisotropy mainly dominate the tunable magnetic properties in the CoFe2O4 nanopillar arrays. With strong bending, the increment of remanent magnetization in the nanopillar arrays can be as high as 98%, exhibiting the huge potential of these nanopillar arrays in future applications such as in bending sensors and related devices.